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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Executive Summary & Chemical Profile[1]
Basic Red 51 is a cationic azo dye belonging to the imidazolium class.[1] While predominantly

utilized in the cosmetic industry for semi-permanent hair coloring, its high molar extinction

coefficient, cationic charge, and interactions with biological macromolecules make it a valuable

probe in biomedical research, specifically for mitochondrial targeting and cytotoxicity modeling.

This guide details a robust, research-grade synthesis and purification protocol. Unlike industrial

batch processes which prioritize yield over purity, this protocol prioritizes defined impurity

profiles and structural integrity, essential for reproducible biological assays.
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Property Specification

IUPAC Name
2-[((4-dimethylamino)phenyl)azo]-1,3-dimethyl-

1H-imidazolium chloride

Common Name Basic Red 51

Molecular Formula C₁₃H₁₈ClN₅

Molecular Weight 279.77 g/mol

Chromophore Azo (-N=N-)

Solubility
Soluble in water, ethanol; Insoluble in ether,

hexane

λmax ~500–510 nm (Solvent dependent)

Retrosynthetic Analysis & Reaction Design
The synthesis of Basic Red 51 relies on an azo coupling strategy.[1] The core challenge lies in

the stability of the heteroaromatic diazonium species. The 2-amino-1,3-dimethylimidazolium

cation is less basic than standard anilines, requiring aggressive diazotization conditions

(Nitrosylsulfuric acid) or controlled aqueous acidic conditions to prevent hydrolysis of the

diazonium intermediate before coupling.
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Caption: Stepwise synthesis pathway via diazotization of the heterocyclic amine followed by

azo coupling.
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Synthesis Protocol
Safety Warning: Diazonium salts are potentially explosive if dried. Handle all intermediates in

solution. Wear full PPE including face shield and chemically resistant gloves.

Phase 1: Diazotization
Objective: Generate the electrophilic diazonium species.

Preparation: In a 250 mL three-neck round-bottom flask equipped with a thermometer and

magnetic stir bar, dissolve 0.05 mol (7.4 g) of 2-amino-1,3-dimethylimidazolium chloride in 40

mL of 5M Hydrochloric Acid (HCl).

Cooling: Immerse the flask in an ice/salt bath. Cool the internal temperature to 0–2°C.

Expert Insight: Temperature control is non-negotiable. Above 5°C, the heteroaromatic

diazonium salt hydrolyzes rapidly, leading to phenolic impurities that are difficult to remove

later.

Nitrite Addition: Dissolve 0.055 mol (3.8 g) of Sodium Nitrite (NaNO₂) in 10 mL of water. Add

this solution dropwise to the reaction flask over 20 minutes.

Endpoint Check: The solution should turn pale yellow/orange. Maintain stirring at 0–2°C

for 30 minutes. Verify excess nitrous acid using starch-iodide paper (should turn instant

blue/black). Destroy excess nitrous acid by adding small amounts of urea (sulfamic acid)

until starch-iodide test is negative.

Phase 2: Azo Coupling
Objective: Form the chromophore via electrophilic aromatic substitution.[1]

Coupler Preparation: In a separate flask, dissolve 0.05 mol (6.05 g) of N,N-dimethylaniline in

20 mL of dilute acetic acid (10%) or ethanol.

Coupling Reaction: Slowly add the coupler solution to the cold diazonium salt mixture.

pH Control: The coupling of diazonium salts with amines is pH-sensitive. Slowly adjust the

pH of the mixture to pH 4–5 using Sodium Acetate solution.
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Observation: The reaction is instantaneous. A deep red precipitate/solution will form

immediately.

Completion: Allow the mixture to stir for 2 hours, letting the temperature rise naturally to

room temperature (20–25°C).

Phase 3: Isolation of Crude
Salting Out: Add Sodium Chloride (NaCl) to the reaction mixture (approx. 20% w/v) to

decrease the solubility of the dye (Common Ion Effect).

Filtration: Filter the precipitated dye using a Buchner funnel.

Washing: Wash the cake with cold brine (saturated NaCl solution) to remove unreacted

precursors. Do not use water yet, as the dye is water-soluble.

Purification Strategy
For research applications (e.g., cell staining or binding kinetics), "technical grade" purity is

insufficient due to the presence of inorganic salts and unreacted amines.

Purification Workflow (DOT Visualization)
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Caption: Iterative purification logic ensuring removal of inorganic salts and organic byproducts.

Detailed Protocol
Desalting (Ethanol Extraction):

The crude solid contains significant NaCl. Dissolve the dried crude solid in absolute

ethanol at 60°C.

NaCl is insoluble in hot ethanol. Filter the hot solution through a fine sintered glass funnel

or Celite pad. The filtrate contains the dye; the solid residue is salt.
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Recrystallization:

Concentrate the ethanolic filtrate to 50% volume using a rotary evaporator.

Add a small amount of ethyl acetate (anti-solvent) until slight turbidity appears.

Cool to 4°C overnight. Dark red/purple crystals will form.

Column Chromatography (Optional for Ultra-High Purity):

Stationary Phase: Neutral Alumina (Activity II-III). Note: Silica gel often irreversibly binds

cationic dyes.

Mobile Phase: Dichloromethane:Methanol (90:10 gradient to 80:20).

Analytical Characterization & QC
To validate the synthesis for research use, the following metrics must be met:

Technique Expected Result Purpose

¹H NMR (DMSO-d₆)

Signals for N-Me (singlet ~3.0

ppm), Imidazole-Me (singlet

~3.8 ppm), Aromatic protons

(AA'BB' system ~7.8/6.8 ppm).

Confirms structure and

absence of starting amine.

UV-Vis Spectroscopy
λmax ≈ 510 nm (in water).

Sharp peak.

Confirms chromophore

integrity.

HPLC

Single peak >98% area

integration at 254nm and

500nm.

Quantifies organic purity.

Mass Spectrometry (ESI+)
m/z = 244.15 [M-Cl]⁺ (Cation

mass).

Confirms molecular weight.[1]

[2][3][4][5]

Self-Validating Check: Dissolve 10 mg of purified dye in 100 mL water. If the solution is hazy,

inorganic salts or unreacted aniline remain. If the λmax shifts significantly (>10nm) with pH
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changes (pH 3 vs pH 8), the quaternization may be incomplete, or free amine impurities are

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1206981/docs#technical-whitepaper-synthesis-
purification-and-characterization-of-basic-red-51-c-i-12270]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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